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Compound of Interest

Compound Name: 5-Iodopentan-2-one

Cat. No.: B3051912 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety protocols and detailed procedural guidance for the

proper disposal of 5-Iodopentan-2-one, ensuring the safety of laboratory personnel and

compliance with environmental regulations. The following information is intended for

researchers, scientists, and drug development professionals.

I. Safety and Hazard Information
5-Iodopentan-2-one is a combustible liquid that is harmful if swallowed, causes skin and eye

irritation, and may cause respiratory irritation.[1] Adherence to strict safety protocols is

mandatory when handling this chemical.

Table 1: Chemical and Physical Properties of 5-Iodopentan-2-one

Property Value

Molecular Formula C5H9IO

Molecular Weight 212.03 g/mol [1]

Appearance Not specified (assumed liquid)

CAS Number 3695-29-2[1]

Table 2: GHS Hazard Classifications for 5-Iodopentan-2-one
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Hazard Class Category

Flammable liquids 4

Acute toxicity, oral 4

Skin corrosion/irritation 2

Serious eye damage/eye irritation 2

Specific target organ toxicity, single exposure;

Respiratory tract irritation
3

Source: PubChem[1]

II. Personal Protective Equipment (PPE)
When handling 5-Iodopentan-2-one, all personnel must wear the following personal protective

equipment to minimize exposure and ensure safety:

Eye Protection: Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or

NIOSH (US) standards.[2]

Hand Protection: Chemical impermeable gloves.[2]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[2]

Respiratory Protection: In case of insufficient ventilation, wear a self-contained breathing

apparatus.

III. Step-by-Step Disposal Procedure
The primary method for the disposal of 5-Iodopentan-2-one is through a licensed chemical

waste disposal service. Do not discharge into sewer systems or contaminate water, foodstuffs,

feed, or seed.[2]

Experimental Protocol for Waste Collection and Temporary Storage:
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Segregation: Keep 5-Iodopentan-2-one waste separate from other chemical waste streams

to avoid incompatible reactions.

Labeling: Clearly label the waste container with "Hazardous Waste," "5-Iodopentan-2-one,"

and the associated hazard symbols (flammable, irritant, harmful).

Containment: Use a designated, leak-proof, and tightly sealed container for collection.[2]

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

sources of ignition and incompatible materials.[2]

Logistics: Arrange for collection by a licensed chemical waste disposal company. Ensure all

local, regional, and national regulations are followed.

Diagram 1: Logical Workflow for the Disposal of 5-Iodopentan-2-one
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Start: 5-Iodopentan-2-one for Disposal

Assess Quantity and Contamination
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Absorb with Inert Material

Yes

Large Quantity or Contaminated Waste

No

Collect in a Labeled, Sealed Container

Store in a Cool, Dry, Well-Ventilated Area

Package in a Labeled, Sealed Container

Contact Licensed Chemical Waste Disposal Vendor

Arrange for Professional Transport and Disposal

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision-making workflow for the safe disposal of 5-Iodopentan-2-one.
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IV. Emergency Procedures
In the event of accidental exposure or spillage, follow these procedures immediately:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[2]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Consult a doctor.[2]

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[2]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Spills: Evacuate personnel to a safe area. Ensure adequate ventilation and remove all

sources of ignition.[2] Prevent further leakage if safe to do so. Do not let the chemical enter

drains.[2] Collect the spillage using non-sparking tools and place it in a suitable, closed

container for disposal.[2][3]

Diagram 2: Emergency Response Protocol

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap and Water Rinse Eyes with Water Rinse Mouth, Do Not Induce Vomiting

Seek Immediate Medical Attention
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Caption: Immediate first aid measures for exposure to 5-Iodopentan-2-one.

By adhering to these guidelines, laboratory professionals can ensure the safe handling and

disposal of 5-Iodopentan-2-one, minimizing risks to personnel and the environment. Always

consult your institution's specific safety protocols and the most recent Safety Data Sheet (SDS)

before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

